2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide

• IUPAC Name: 2-[[3-[(2-methoxyphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H17N3O4S/c1-26-14-8-4-2-6-12(14)10-23-19(25)18-17(22-20(23)28-11-16(21)24)13-7-3-5-9-15(13)27-18/h2-9H,10-11H2,1H3,(H2,21,24)
• InChI Key: NRBVCFYWBWJQBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)N
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this compound is not found, there are related compounds that have been synthesized. For instance, an efficient annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine is described, which enables the facile synthesis of 1,4-dihydrobenzofuro[3,2-b]pyridines in high yields.

Scientific Research Applications

Certainly! Let’s delve into the scientific research applications of 2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide . This compound has shown promise in various fields:

• Medicinal Chemistry and Drug Discovery

  • Summary : Researchers have explored the synthesis and biological activity of benzofuro[3,2-b]indol-3-one derivatives, including those derived from 2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide. These compounds exhibit potential as drug candidates due to their diverse pharmacological properties.
  • Results : The compounds demonstrate promising biological activities, such as selective T-cell cytotoxicity and antimalarial, anti-HIV, and antifungal effects.

• Organic Synthesis and Heterocyclic Chemistry

  • Summary : Researchers have used 2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide as a key building block for constructing benzofuro[3,2-b]indol-3-one derivatives.
  • Results : The protocol allows efficient access to structurally diverse polycyclic compounds with potential applications in drug discovery and other fields.

• Biological Activity Screening

  • Summary : Researchers have evaluated the biological properties of benzofuro[3,2-b]indol-3-one derivatives derived from 2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide.
  • Results : Some derivatives exhibit promising activities, making them potential candidates for further development.

• Fragment-Based Drug Design

  • Summary : Benzofuro[3,2-b]indol-3-one derivatives, including those from 2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide, can serve as structural foundations for drug design.
  • Results : The ring-fusion strategy provides access to diverse polycyclic frameworks with potential therapeutic applications.

• Natural Product Analog Synthesis

  • Summary : Benzofuro[3,2-b]indol-3-one derivatives containing the core structures of hydroindoline-5-one and 2,3-dihydrobenzofuran are synthesized from 2-{[3-(2-Methoxybenzyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide.
  • Results : These analogs exhibit promising biological properties, making them interesting targets for further exploration.

Safety And Hazards

While specific safety and hazard information for this compound is not available, benzofurans, a related class of compounds, are listed in the ChEBI database.